1-(Diphenylacetyl)-4-(2-furylmethyl)piperazine

• Molecular Formula: C23H24N2O2
• Molecular Weight: 360.4 g/mol
• IUPAC Name: 1-[4-(furan-2-ylmethyl)piperazin-1-yl]-2,2-diphenylethanone
• InChI: InChI=1S/C23H24N2O2/c26-23(25-15-13-24(14-16-25)18-21-12-7-17-27-21)22(19-8-3-1-4-9-19)20-10-5-2-6-11-20/h1-12,17,22H,13-16,18H2
• InChI Key: KQVBYSASIQFYPY-UHFFFAOYSA-N
• SMILES: C1CN(CCN1CC2=CC=CO2)C(=O)C(C3=CC=CC=C3)C4=CC=CC=C4

Description

1-(Diphenylacetyl)-4-(2-furylmethyl)piperazine, also known as DFMP, is a compound that has gained attention in the field of scientific research due to its potential pharmacological properties. DFMP is a piperazine derivative that has been synthesized through multiple methods and has been found to have various biochemical and physiological effects.

Mechanism of Action

The mechanism of action of 1-(Diphenylacetyl)-4-(2-furylmethyl)piperazine is not fully understood, but it has been suggested to act on various molecular targets in the body. 1-(Diphenylacetyl)-4-(2-furylmethyl)piperazine has been found to modulate the activity of neurotransmitters, such as dopamine and serotonin, and to affect the expression of genes involved in cell survival and death. 1-(Diphenylacetyl)-4-(2-furylmethyl)piperazine has also been found to interact with proteins involved in signal transduction pathways, such as the MAPK/ERK pathway.
Biochemical and Physiological Effects
1-(Diphenylacetyl)-4-(2-furylmethyl)piperazine has been found to have various biochemical and physiological effects, which have been explored in different research studies. Some of the effects of 1-(Diphenylacetyl)-4-(2-furylmethyl)piperazine include reducing oxidative stress, inflammation, and apoptosis, as well as modulating neurotransmitter activity and gene expression. 1-(Diphenylacetyl)-4-(2-furylmethyl)piperazine has also been found to have anti-tumor and anti-angiogenic effects, as well as reducing drug-seeking behavior in animals.

Advantages and Limitations for Lab Experiments

1-(Diphenylacetyl)-4-(2-furylmethyl)piperazine has several advantages for use in lab experiments, including its potential pharmacological properties, its ability to modulate various molecular targets, and its ability to reduce oxidative stress and inflammation. However, there are also limitations to using 1-(Diphenylacetyl)-4-(2-furylmethyl)piperazine in lab experiments, such as its low solubility in water and its potential toxicity at high concentrations.

Future Directions

There are several future directions for the research on 1-(Diphenylacetyl)-4-(2-furylmethyl)piperazine, including exploring its potential as a therapeutic agent for various diseases, such as cancer and neurodegenerative disorders. Additionally, further studies are needed to fully understand the mechanism of action of 1-(Diphenylacetyl)-4-(2-furylmethyl)piperazine and to optimize its synthesis and purity. Moreover, the potential side effects and toxicity of 1-(Diphenylacetyl)-4-(2-furylmethyl)piperazine need to be investigated thoroughly before it can be considered for clinical use.
Conclusion
In conclusion, 1-(Diphenylacetyl)-4-(2-furylmethyl)piperazine is a piperazine derivative that has gained attention in the field of scientific research due to its potential pharmacological properties. 1-(Diphenylacetyl)-4-(2-furylmethyl)piperazine can be synthesized through multiple methods and has been found to have various biochemical and physiological effects. Its mechanism of action is not fully understood, but it has been suggested to act on various molecular targets in the body. 1-(Diphenylacetyl)-4-(2-furylmethyl)piperazine has several advantages for use in lab experiments, but there are also limitations to its use. The future directions for the research on 1-(Diphenylacetyl)-4-(2-furylmethyl)piperazine include exploring its potential as a therapeutic agent for various diseases, understanding its mechanism of action, optimizing its synthesis and purity, and investigating its potential side effects and toxicity.

Synthesis Methods

1-(Diphenylacetyl)-4-(2-furylmethyl)piperazine can be synthesized through multiple methods, including the reaction of diphenylacetyl chloride with 2-furylmethylamine in the presence of a base and a solvent. Another method involves the reaction of 2-furylmethylpiperazine with diphenylacetyl chloride in the presence of a base and a solvent. The synthesis of 1-(Diphenylacetyl)-4-(2-furylmethyl)piperazine has been reported in various research articles, and the purity and yield of the compound have been optimized through different methods.

Scientific Research Applications

1-(Diphenylacetyl)-4-(2-furylmethyl)piperazine has been found to have potential pharmacological properties, and its scientific research application has been explored in various fields. Some of the research areas where 1-(Diphenylacetyl)-4-(2-furylmethyl)piperazine has been studied include neuroprotection, cancer treatment, and drug addiction. 1-(Diphenylacetyl)-4-(2-furylmethyl)piperazine has been shown to have neuroprotective effects by reducing oxidative stress and inflammation in the brain. It has also been found to have anti-cancer properties by inducing apoptosis and inhibiting tumor growth. Additionally, 1-(Diphenylacetyl)-4-(2-furylmethyl)piperazine has been studied as a potential treatment for drug addiction, as it has been found to reduce drug-seeking behavior in animals.